Cas no 5453-91-8 ( )

• Product Name: &nbsp
• CAS No: 5453-91-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 941838
• PubChem ID: 227355
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(2-oxo-1,5,6,7-tetrahydrocyclopenta[b]pyridin-4-yl)acetamide
• N-(6,7-Dihydro-2-hydroxy-5H-1-pyrindin-4-yl)acetamide
• 5H-1-Pyrindin-2-ol,7-dihydro-
• AC1L5FFL
• AC1Q5LG5
• amp
• AR-1J8185
• N-(2-hydroxy-6,7-dihydro-5H-[1]pyrindin-4-yl)-acetamide
• n-(2-oxo-2,5,6,7-tetrahydro-1h-cyclopenta[b]pyridin-4-yl)acetamide
• NSC18910
• TJ CQ EMV1
• WLN: T66 BN DM IU CH&amp
• Acetamide, N-(6,7-dihydro-2-hydroxy-5H-1-pyrindin-4-yl)-
• N-(2-Hydroxy-6,7-dihydro-5H-cyclopenta[b]pyridin-4-yl)acetamide
• NSC-18910
• DTXSID20202943
• N-(2-Hydroxy-6,7-dihydro-5H-cyclopenta(b)pyridin-4-yl)acetamide
• WLN: T66 BN DM IU CH&TJ CQ EMV1
• 5H-1-Pyrindin-2-ol, 4-acetamido-6,7-dihydro-
• Acetamide,7-dihydro-2-hydroxy-5H-1-pyrindin-4-yl)-
• 5453-91-8
• NSC 18910
•  

• Inchi： 1S/C10H12N2O2/c1-6(13)11-9-5-10(14)12-8-4-2-3-7(8)9/h5H,2-4H2,1H3,(H2,11,12,13,14)
• InChI Key： KXSIHOGLYOOZMO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2=C(CCC2)N1)NC(C)=O

Computed Properties

• Exact Mass: 192.08996
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2
• LogP: 0.89500